Cas no 1523065-07-7 (3-Bromo-4-chloro-5-nitrobenzoic acid)

• Product Name: 3-Bromo-4-chloro-5-nitrobenzoic acid
• CAS No: 1523065-07-7
• MF: C₇H₃BrClNO₄
• MW: 280.460020303726
• MDL: MFCD24107187
• CID: 4603948
• PubChem ID: 81430895
• Update Time: 2025-07-01

3-Bromo-4-chloro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-nitrobenzoic acid
• AT26731

• MDL： MFCD24107187
• Inchi： 1S/C7H3BrClNO4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2H,(H,11,12)
• InChI Key： CBRQOWWWIHVGHD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-Bromo-4-chloro-5-nitrobenzoic acid

3-Bromo-4-chloro-5-nitrobenzoic Acid (CAS No. 1523065-07-7): A Comprehensive Overview

The compound 3-Bromo-4-chloro-5-nitrobenzoic Acid (commonly referred to by its CAS No., 1523065-07-7) is a highly substituted aromatic carboxylic acid with significant applications in various fields of chemistry, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which features a benzoic acid backbone with bromine, chlorine, and nitro groups attached at specific positions on the aromatic ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Bromo-4-chloro-5-nitrobenzoic Acid as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics, antifungal agents, and anticancer drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against several drug-resistant bacterial strains, suggesting its potential in combating antibiotic resistance.

The synthesis of 3-Bromo-4-chloro-5-nitrobenzoic Acid involves a multi-step process that typically begins with the nitration of bromobenzoic acid derivatives. The introduction of chlorine and nitro groups at specific positions on the aromatic ring requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of physical properties, 3-Bromo-4-chloro-5-nitrobenzoic Acid is known for its high melting point (above 280°C) and moderate solubility in polar solvents such as water and methanol. These properties make it suitable for use in high-performance liquid chromatography (HPLC) applications, where it serves as a reference standard for the analysis of similar compounds.

One of the most promising areas of research involving 3-Bromo-4-chloro-5-nitrobenzoic Acid is its application in nanotechnology. Scientists have investigated its ability to act as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and drug delivery systems.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-Bromo-4-chloro-5-nitrobenzoic Acid with unprecedented accuracy. Using density functional theory (DFT), scientists have modeled the molecule's electronic structure and identified key interactions that govern its reactivity in different chemical environments.

In conclusion, 3-Bromo-4-chloro-5-nitrobenzoic Acid (CAS No. 1523065-07-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for both academic research and industrial innovation.